Cas no 1207620-24-3 (Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-)

Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-, is a chiral amide derivative characterized by its stereospecific (2S) configuration and substituted aromatic moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural features, which include a tertiary amino group and sterically hindered aromatic substitution. The 2,4,6-trimethylphenyl group enhances steric control in reactions, while the chiral center at the 2-position makes it a potential building block for asymmetric synthesis. Its well-defined molecular architecture may contribute to applications in ligand design, catalysis, or bioactive molecule development, where precise stereochemistry and steric tuning are critical.
Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- structure
1207620-24-3 structure
Product Name:Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-
CAS No:1207620-24-3
MF:C15H24N2O
MW:248.363863945007
CID:6532734
Update Time:2025-06-10

Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-
    • Inchi: 1S/C15H24N2O/c1-9-7-10(2)12(11(3)8-9)17-14(18)13(16)15(4,5)6/h7-8,13H,16H2,1-6H3,(H,17,18)/t13-/m1/s1
    • InChI Key: GHLPAYPMPKYDFG-CYBMUJFWSA-N
    • SMILES: C(NC1=C(C)C=C(C)C=C1C)(=O)[C@@H](N)C(C)(C)C

Experimental Properties

  • Density: 1.028±0.06 g/cm3(Predicted)
  • Boiling Point: 370.0±30.0 °C(Predicted)
  • pka: 14.15±0.70(Predicted)

Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-

Latest Research Insights on Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- (CAS: 1207620-24-3)

The compound Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- (CAS: 1207620-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain protein receptors, making it a candidate for drug development in neurodegenerative diseases and metabolic disorders. Researchers have employed advanced computational modeling and X-ray crystallography to map its binding interactions, providing valuable insights into its structure-activity relationship (SAR).

In terms of synthesis, recent advancements have streamlined the production of Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-, with improved yields and enantiomeric purity. Novel catalytic systems and green chemistry approaches have been introduced to minimize byproducts and enhance scalability. These developments are critical for transitioning from laboratory-scale synthesis to industrial production, ensuring consistent quality for preclinical and clinical studies.

Pharmacological evaluations have further highlighted the compound's therapeutic potential. In vitro and in vivo studies demonstrate its efficacy in modulating key biochemical pathways, with notable effects on inflammation and oxidative stress. However, challenges such as bioavailability and metabolic stability remain areas of active research. Ongoing efforts are focused on structural modifications to optimize pharmacokinetic profiles while retaining biological activity.

In conclusion, Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- (CAS: 1207620-24-3) represents a promising scaffold for drug discovery. Its unique chemical properties and biological activities warrant further investigation to unlock its full therapeutic potential. Future research directions may include exploring its applications in combination therapies and expanding its target repertoire through high-throughput screening.

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